Cas no 1246819-35-1 (3-Hydroxy Benzopyrene-d11)

3-Hydroxy Benzopyrene-d11 structure
3-Hydroxy Benzopyrene-d11 structure
Product Name:3-Hydroxy Benzopyrene-d11
CAS No:1246819-35-1
MF:C20H12O
MW:279.376463890076
CID:1065085
PubChem ID:71748900
Update Time:2025-04-20

3-Hydroxy Benzopyrene-d11 Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy Benzopyrene-d11
    • 1,2,4,5,6,7,8,9,10,11,12-undecadeuteriobenzo[a]pyren-3-ol
    • 3-Hydroxy-3,4-benzo[a]pyrene-d11
    • 3-Hydroxybenzo[a]pyrene-d11
    • Benzo[a]pyren-3-ol-d11
    • HY-144950S
    • CS-0436477
    • (~2~H_11_)Benzo[pqr]tetraphen-3-ol
    • J-005142
    • DTXSID60857734
    • 1246819-35-1
    • (?H??)pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaen-13-ol
    • Inchi: 1S/C20H12O/c21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11,21H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D
    • InChI Key: SPUUWWRWIAEPDB-LFFOKYCESA-N
    • SMILES: OC1C([2H])=C([2H])C2=C([2H])C([2H])=C3C4C([2H])=C([2H])C([2H])=C([2H])C=4C([2H])=C4C([2H])=C([2H])C=1C2=C34

Computed Properties

  • Exact Mass: 279.15800
  • Monoisotopic Mass: 279.157859207g/mol
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 182-192°C
  • Boiling Point: 527.2±19.0 °C at 760 mmHg
  • Flash Point: 252.9±13.4 °C
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • PSA: 20.23000
  • LogP: 5.44280
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-Hydroxy Benzopyrene-d11 Security Information

3-Hydroxy Benzopyrene-d11 Pricemore >>

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